sec-Hexyl Alcohol Phthalate
sec-Hexyl Alcohol Phthalate
Brand Name:
Vulcanchem
CAS No.:
856637-76-8
VCID:
VC20854498
InChI:
InChI=1S/C14H18O4/c1-3-4-7-10(2)18-14(17)12-9-6-5-8-11(12)13(15)16/h5-6,8-10H,3-4,7H2,1-2H3,(H,15,16)
SMILES:
CCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C14H18O4
Molecular Weight:
250.29 g/mol
sec-Hexyl Alcohol Phthalate
CAS No.: 856637-76-8
Cat. No.: VC20854498
Molecular Formula: C14H18O4
Molecular Weight: 250.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 856637-76-8 |
|---|---|
| Molecular Formula | C14H18O4 |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | 2-hexan-2-yloxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C14H18O4/c1-3-4-7-10(2)18-14(17)12-9-6-5-8-11(12)13(15)16/h5-6,8-10H,3-4,7H2,1-2H3,(H,15,16) |
| Standard InChI Key | CFHLWYSOOMXQBY-UHFFFAOYSA-N |
| SMILES | CCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator